Cas no 1203056-06-7 (ethyl 3-({2-(2-chlorobenzamido)phenylcarbamoyl}amino)propanoate)

• Product Name: ethyl 3-({2-(2-chlorobenzamido)phenylcarbamoyl}amino)propanoate
• CAS No: 1203056-06-7
• MF: C₁₉H₂₀ClN₃O₄
• MW: 389.832803726196
• CID: 6144445
• PubChem ID: 45503906
• Update Time: 2025-05-19

ethyl 3-({2-(2-chlorobenzamido)phenylcarbamoyl}amino)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-({2-(2-chlorobenzamido)phenylcarbamoyl}amino)propanoate
• ethyl 3-(3-(2-(2-chlorobenzamido)phenyl)ureido)propanoate
• ethyl 3-({[2-(2-chlorobenzamido)phenyl]carbamoyl}amino)propanoate
• F5777-0037
• ethyl 3-[[2-[(2-chlorobenzoyl)amino]phenyl]carbamoylamino]propanoate
• VU0520270-1
• AKOS024518321
• 1203056-06-7

• Inchi： 1S/C19H20ClN3O4/c1-2-27-17(24)11-12-21-19(26)23-16-10-6-5-9-15(16)22-18(25)13-7-3-4-8-14(13)20/h3-10H,2,11-12H2,1H3,(H,22,25)(H2,21,23,26)
• InChI Key： KRBLXJXGOULOMQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1C=CC=CC=1NC(NCCC(=O)OCC)=O)=O

Computed Properties

• Exact Mass: 389.1142338g/mol
• Monoisotopic Mass: 389.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96.5Ų

Additional information on ethyl 3-({2-(2-chlorobenzamido)phenylcarbamoyl}amino)propanoate

Introduction to Ethyl 3-({2-(2-Chlorobenzamido)phenylcarbamoyl}amino)propanoate (CAS No. 1203056-06-7)

Ethyl 3-({2-(2-chlorobenzamido)phenylcarbamoyl}amino)propanoate (CAS No. 1203056-06-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorobenzamido group and a carbamoyl-amino moiety, making it a promising candidate for various therapeutic applications.

The molecular structure of ethyl 3-({2-(2-chlorobenzamido)phenylcarbamoyl}amino)propanoate is composed of a central propanoate ester linked to an amino group, which is further substituted with a carbamoyl group. The carbamoyl group itself is attached to a phenyl ring, which is substituted with a 2-chlorobenzamido group. This intricate arrangement of functional groups endows the compound with specific chemical and biological properties that are of great interest to researchers.

Recent studies have highlighted the potential of ethyl 3-({2-(2-chlorobenzamido)phenylcarbamoyl}amino)propanoate in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain proteases, which are key players in the progression of diseases such as cancer and neurodegenerative disorders.

In the context of cancer research, ethyl 3-({2-(2-chlorobenzamido)phenylcarbamoyl}amino)propanoate has been investigated for its ability to modulate the activity of matrix metalloproteinases (MMPs). MMPs are enzymes that play a crucial role in the degradation of the extracellular matrix, a process that is essential for tumor invasion and metastasis. By inhibiting MMPs, this compound has the potential to reduce tumor growth and prevent metastasis, making it a valuable candidate for anticancer therapy.

Beyond its anticancer properties, ethyl 3-({2-(2-chlorobenzamido)phenylcarbamoyl}amino)propanoate has also shown promise in the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by inhibiting the activity of specific proteases involved in neuronal damage. This makes it a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of ethyl 3-({2-(2-chlorobenzamido)phenylcarbamoyl}amino)propanoate have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. Its high bioavailability and low toxicity make it suitable for both oral and parenteral administration.

In addition to its therapeutic applications, ethyl 3-({2-(2-chlorobenzamido)phenylcarbamoyl}amino)propanoate has been used as a tool compound in biochemical assays to study enzyme inhibition mechanisms. Its ability to selectively inhibit specific proteases makes it an invaluable reagent for researchers working in the field of enzymology and drug discovery.

The synthesis of ethyl 3-({2-(2-chlorobenzamido)phenylcarbamoyl}amino)propanoate involves several steps, including the formation of the chlorobenzamide intermediate and subsequent coupling reactions to introduce the carbamoyl-amino moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and industrial applications.

Clinical trials involving ethyl 3-({2-(2-chlorobenzamido)phenylcarbamoyl}amino)propanoate are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential approval as a novel therapeutic agent.

In conclusion, ethyl 3-({2-(2-chlorobenzamido)phenylcarbamoyl}amino)propanoate (CAS No. 1203056-06-7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an important role in advancing medical treatments for a range of diseases.